Cas no 1255707-62-0 (4-Bromo-3-(2,2-difluoro-ethoxy)-benzoic acid methyl ester)

• Product Name: 4-Bromo-3-(2,2-difluoro-ethoxy)-benzoic acid methyl ester
• CAS No: 1255707-62-0
• MF: C₁₀H₉BrF₂O₃
• MW: 295.077469587326
• CID: 5526495
• Update Time: 2025-10-28

4-Bromo-3-(2,2-difluoro-ethoxy)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(2,2-difluoro-ethoxy)-benzoic acid methyl ester

• Inchi： 1S/C10H9BrF2O3/c1-15-10(14)6-2-3-7(11)8(4-6)16-5-9(12)13/h2-4,9H,5H2,1H3
• InChI Key： YYKIOCNIWCNJOV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(Br)C(OCC(F)F)=C1

Additional information on 4-Bromo-3-(2,2-difluoro-ethoxy)-benzoic acid methyl ester

Research Briefing on 4-Bromo-3-(2,2-difluoro-ethoxy)-benzoic acid methyl ester (CAS: 1255707-62-0)

4-Bromo-3-(2,2-difluoro-ethoxy)-benzoic acid methyl ester (CAS: 1255707-62-0) is a fluorinated aromatic ester compound that has garnered significant attention in recent chemical and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents targeting inflammation, cancer, and infectious diseases. The incorporation of difluoroethoxy and bromo substituents on the benzoic acid scaffold enhances its reactivity and potential for further derivatization, making it a valuable building block in medicinal chemistry.

Recent studies have explored the synthetic pathways and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, where the difluoroethoxy group was found to significantly improve metabolic stability and binding affinity. The bromo substituent at the 4-position allows for further functionalization via cross-coupling reactions, enabling the construction of diverse molecular libraries for high-throughput screening.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 4-Bromo-3-(2,2-difluoro-ethoxy)-benzoic acid methyl ester exhibit promising anti-inflammatory properties by selectively inhibiting COX-2 enzymes. Molecular docking simulations suggest that the difluoroethoxy moiety interacts favorably with hydrophobic pockets in the enzyme's active site, while the ester group contributes to improved cell membrane permeability.

The compound's pharmacokinetic properties have been investigated in several recent preclinical studies. A 2024 report in Bioorganic & Medicinal Chemistry Letters highlighted its moderate metabolic stability in human liver microsomes, with a half-life of approximately 45 minutes. The methyl ester functionality was found to undergo rapid hydrolysis in plasma, suggesting that prodrug strategies may be necessary for optimal in vivo delivery of active metabolites.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 4-Bromo-3-(2,2-difluoro-ethoxy)-benzoic acid methyl ester. A 2023 study in Organic Process Research & Development described an improved two-step synthesis starting from 3-hydroxy-4-bromobenzoic acid, achieving an overall yield of 78% with excellent purity (>99%). The process utilizes copper-catalyzed etherification for the introduction of the difluoroethoxy group, followed by esterification under mild conditions.

Current research directions include exploring the compound's potential in targeted drug delivery systems. A recent patent application (WO2023/154321) describes its conjugation to antibody-drug conjugates (ADCs) through cleavable linkers, demonstrating enhanced tumor-specific cytotoxicity in xenograft models. The difluoroethoxy group's lipophilicity appears to contribute to improved payload release kinetics within tumor microenvironments.

In conclusion, 4-Bromo-3-(2,2-difluoro-ethoxy)-benzoic acid methyl ester represents a versatile chemical building block with growing importance in pharmaceutical development. Its unique structural features enable diverse medicinal chemistry applications, and ongoing research continues to uncover new therapeutic possibilities. Future studies will likely focus on expanding its utility in fragment-based drug discovery and as a core structure for the development of novel bioactive compounds.